2-(5-(4-chlorophenyl)isoxazol-3-yl)-1-(3,4-dihydroisoquinolin-2(1H)-yl)ethanone

• IUPAC Name: 2-[5-(4-chlorophenyl)-1,2-oxazol-3-yl]-1-(3,4-dihydro-1H-isoquinolin-2-yl)ethanone
• InChI: InChI=1S/C20H17ClN2O2/c21-17-7-5-15(6-8-17)19-11-18(22-25-19)12-20(24)23-10-9-14-3-1-2-4-16(14)13-23/h1-8,11H,9-10,12-13H2
• InChI Key: QBIAZLLOFVGAQL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(=O)CC3=NOC(=C3)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H17ClN2O2
• Molecular Weight: 352.8 g/mol

Description

2-(5-(4-chlorophenyl)isoxazol-3-yl)-1-(3,4-dihydroisoquinolin-2(1H)-yl)ethanone is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields including medicinal chemistry and neuroscience. The compound is also known as CPTP and has been the subject of several studies investigating its mechanism of action and biochemical effects.

Mechanism of Action

CPTP acts as an inhibitor of PTP1B by binding to the active site of the enzyme. This results in the inhibition of the dephosphorylation of insulin receptor substrate 1 (IRS-1), a protein that plays a key role in insulin signaling. By inhibiting PTP1B, CPTP enhances insulin sensitivity and improves glucose and lipid metabolism.
Biochemical and physiological effects:
Studies have shown that CPTP has several biochemical and physiological effects. The compound has been found to improve glucose tolerance and insulin sensitivity in animal models of diabetes and obesity. CPTP has also been found to reduce body weight and fat mass in obese mice. Additionally, CPTP has been found to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

CPTP has several advantages for use in lab experiments. The compound is stable and can be easily synthesized in large quantities. Additionally, CPTP has been found to be highly selective for PTP1B and does not inhibit other phosphatases. However, there are also limitations to the use of CPTP in lab experiments. The compound has poor solubility in water, which can make it difficult to administer in vivo. Additionally, the compound has not been extensively studied in humans, and its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on CPTP. One area of interest is the development of CPTP analogs with improved pharmacokinetic properties. Another area of interest is the investigation of the potential therapeutic applications of CPTP in the treatment of diabetes and obesity. Additionally, further studies are needed to determine the safety and efficacy of CPTP in humans.

Synthesis Methods

The synthesis of CPTP involves the reaction of 4-chlorobenzohydrazide with acetylacetone in the presence of sodium acetate and acetic anhydride. The resulting product is then reacted with 3,4-dihydroisoquinoline in the presence of sodium ethoxide to yield CPTP.

Scientific Research Applications

CPTP has been found to have potential applications in the fields of medicinal chemistry and neuroscience. Studies have shown that the compound has the ability to inhibit the activity of protein tyrosine phosphatase 1B (PTP1B), an enzyme that plays a role in the regulation of glucose and lipid metabolism. This makes CPTP a potential candidate for the development of drugs for the treatment of diabetes and obesity.